Ethyl 1-benzoyl-4-methylpiperidine-4-carboxylate
Overview
Description
Ethyl 1-benzoyl-4-methylpiperidine-4-carboxylate is a chemical compound with the molecular formula C16H21NO3 . It has a molecular weight of 275.34 .
Molecular Structure Analysis
The molecular structure of this compound consists of a piperidine ring, which is a six-membered ring with one nitrogen atom, attached to a benzoyl group (a benzene ring attached to a carbonyl group) and a methyl group . The ethyl ester is attached to the carboxylate group .Scientific Research Applications
Chemical Reactions and Synthesis
Ethyl 1-benzoyl-4-methylpiperidine-4-carboxylate is involved in various chemical reactions and synthesis processes. For instance, the acylation of diethyl acetal of N-methylpiperidin-2-one with benzoyl chloride results in a mixture of several compounds, including ethyl N-benzoyl-N-methyl-o-daminovalerate (Granik et al., 1973). Another study describes the preparation of ethyl 3-(benzyl or methylthio)-1-(a-hydroxybenzyl)-thieno[3,4-b]indolizine-9-carboxylates from 1-benzoyl derivatives (Kakehi et al., 2005). Additionally, the synthesis of 2-benzoyl-1-benzofuran-3-amines from 2-hydroxybenzonitrile and corresponding bromoethanone derivatives is another application (Rádl et al., 2000).
Antimicrobial and Antitumor Properties
Certain derivatives of this compound exhibit promising antimicrobial activities. For example, ethyl 2-amino-5-benzoyl-4-methylthiophene-3-carboxylate shows significant antimicrobial properties (Abu‐Hashem et al., 2011). Another study describes the synthesis of novel prodrugs, including 4-[bis[2-(mesyloxy)ethyl]amino]benzoyl-L-glutamic acid, which exhibits substantial cytotoxicity, indicating potential antitumor properties (Springer et al., 1990).
Stereochemical Studies
Stereochemical aspects of Michael reactions involving methyl (ethyl) 1-benzyl-4-oxopiperidine-3-carboxylates have been studied, contributing to understanding the stereochemistry of related compounds (Vafina et al., 2003).
Synthesis of Other Derivatives
Other derivatives of this compound have been synthesized for various applications. For example, ethyl 5-amino-2-methyIpyridine-4-carboxylate was synthesized as part of a multistep process (And & Mckee, 1979). Additionally, acyl derivatives of ethyl ester of 4-methyl-1H-tetrahydro-1,5-benzodiazepine-2-carboxylic acid were synthesized, with some derivatives showing analgesic and antianxiety properties (Nawojski et al., 1988).
Properties
IUPAC Name |
ethyl 1-benzoyl-4-methylpiperidine-4-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21NO3/c1-3-20-15(19)16(2)9-11-17(12-10-16)14(18)13-7-5-4-6-8-13/h4-8H,3,9-12H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZBJURIALWMWNQK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1(CCN(CC1)C(=O)C2=CC=CC=C2)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.34 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[3-(1,1,2,2,2-Pentafluoroethyl)-5-phenylpyrazol-1-yl]ethanone](/img/no-structure.png)
